Cas no 676487-70-0 (3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole)

• Product Name: 3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
• CAS No: 676487-70-0
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• MDL: MFCD16619996
• CID: 966527
• PubChem ID: 12086301
• Update Time: 2025-04-19

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
• 1H-Pyrazole,3-ethoxy-5-(trifluoromethyl)-(9CI)
• EN300-6488016
• D74212
• BWWUSYPRKBSOJF-UHFFFAOYSA-N
• CS-0080507
• 676487-70-0
• SCHEMBL1081639
• 1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-
• DB-279470

• MDL： MFCD16619996
• Inchi： 1S/C6H7F3N2O/c1-2-12-5-3-4(10-11-5)6(7,8)9/h3H,2H2,1H3,(H,10,11)
• InChI Key： BWWUSYPRKBSOJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NN1)OCC)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers